O-(2-methoxyethyl)hydroxylamine
Overview
Description
“O-(2-methoxyethyl)hydroxylamine” is a chemical compound with the molecular formula C3H9NO2 . It has a molecular weight of 91.11 . It is a liquid in its physical form .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C3H9NO2/c1-5-2-3-6-4/h2-4H2,1H3 . The SMILES representation is COCCON . Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 91.11 g/mol . It has a density of 1.0±0.1 g/cm3 . The boiling point is 157.5±23.0 °C at 760 mmHg . It is a pale yellow to light yellow oil .Scientific Research Applications
Metabolism and Genotoxicity : N-(2-Methoxyphenyl)hydroxylamine, a component related to O-(2-methoxyethyl)hydroxylamine, is involved in the human metabolism of certain industrial and environmental pollutants, such as 2-methoxyaniline (o-anisidine) and 2-methoxynitrobenzene (o-nitroanisole). This compound is responsible for the genotoxicity of these pollutants and is metabolized by human hepatic microsomes to o-anisidine. The main activity for this metabolic step is attributed to various CYP enzymes, notably CYP3A4, 2E1, and 2C, which play a significant role in the metabolism of N-(2-methoxyphenyl)hydroxylamine to o-anisidine (Naiman et al., 2011).
DNA Interaction and Mutagenesis : The interaction of O-methylhydroxylamine with adenosine can shift the tautomeric equilibrium, which is significant in understanding DNA mutagenesis and the molecular mechanisms of mutations. This compound can directly substitute a methoxyamino group for the amino group of adenosine, impacting the tautomeric equilibrium and hence playing a role in transcription processes (Singer & Spengler, 1982).
Chemical Reactions and Synthesis : O-(diphenylphosphinyl)hydroxylamine is produced through the reaction of hydroxylamine with diphenylphosphinic chloride. This research provides insights into the chemical reactions and synthesis of O-(diphenylphosphinyl)hydroxylamine, including its ability to condense with acetone to form phosphinylacetone oximes. Such studies are vital in the field of organic chemistry and synthesis (Harger, 1982).
Safety and Hazards
properties
IUPAC Name |
O-(2-methoxyethyl)hydroxylamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H9NO2/c1-5-2-3-6-4/h2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVGGSRKAJYWCQS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCON |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
160556-34-3 |
Source
|
| Record name | Poly(oxy-1,2-ethanediyl), α-amino-ω-methoxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=160556-34-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID80443613 |
Source
|
| Record name | O-(2-Methoxy-ethyl)-hydroxylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80443613 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
91.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
54149-39-2 |
Source
|
| Record name | O-(2-Methoxy-ethyl)-hydroxylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80443613 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | O-(2-methoxyethyl)hydroxylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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